Cas no 1699971-47-5 (2-chloro-6-(2-methoxyethoxy)pyridin-4-amine)

2-Chloro-6-(2-methoxyethoxy)pyridin-4-amine is a pyridine derivative featuring a chloro substituent at the 2-position and a 2-methoxyethoxy group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a building block for heterocyclic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (methoxyethoxy) groups enhances its utility in nucleophilic substitution and cross-coupling reactions. Its amine functionality further allows for derivatization, making it valuable in the development of biologically active molecules. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic applications. Proper handling and storage under inert conditions are recommended to ensure stability.
2-chloro-6-(2-methoxyethoxy)pyridin-4-amine structure
1699971-47-5 structure
Product Name:2-chloro-6-(2-methoxyethoxy)pyridin-4-amine
CAS No:1699971-47-5
MF:C8H11ClN2O2
MW:202.638140916824
CID:5977422
PubChem ID:108347507
Update Time:2025-08-02

2-chloro-6-(2-methoxyethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine
    • SCHEMBL21940512
    • 1699971-47-5
    • EN300-1295167
    • Inchi: 1S/C8H11ClN2O2/c1-12-2-3-13-8-5-6(10)4-7(9)11-8/h4-5H,2-3H2,1H3,(H2,10,11)
    • InChI Key: MZUIWDIZGXVCQQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=N1)OCCOC)N

Computed Properties

  • Exact Mass: 202.0509053g/mol
  • Monoisotopic Mass: 202.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.4Ų

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Additional information on 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine

2-Chloro-6-(2-Methoxyethoxy)Pyridin-4-Amine: A Comprehensive Overview

The compound 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine, with the CAS number 1699971-47-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this molecule features a pyridine ring with a chlorine atom at position 2, an amino group at position 4, and a 2-methoxyethoxy substituent at position 6. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of novel antibiotics, where its ability to inhibit bacterial growth has shown promising results. Additionally, this compound has been investigated for its potential in cancer therapy, particularly in targeting specific signaling pathways that are critical for tumor progression.

In the realm of materials science, 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine has been utilized as a building block for constructing advanced polymers and hybrid materials. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have demonstrated enhanced efficiency in these devices when incorporating this compound into their architectures.

The synthesis of 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring its suitability for various downstream applications. Moreover, the compound's stability under different environmental conditions has been thoroughly investigated, making it a reliable choice for both laboratory and industrial settings.

From an environmental perspective, the ecological impact of 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine has been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is crucial for its safe handling and disposal in industrial processes.

In conclusion, 2-chloro-6-(2-methoxyethoxy)pyridin-4-amine stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key player in future innovations within these fields. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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